2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide

• IUPAC Name: 2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C12H15F4N3O2/c1-7-9(17-11(20)10(13)12(14,15)16)6-19(18-7)8-2-4-21-5-3-8/h6,8,10H,2-5H2,1H3,(H,17,20)
• InChI Key: RBROYLXAFPKDDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NC(=O)C(C(F)(F)F)F)C2CCOCC2
• Molecular Formula: C12H15F4N3O2
• Molecular Weight: 309.26 g/mol

Description

2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide is a chemical compound that belongs to the class of fluoroalkyl-substituted amides. This compound has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, thereby preventing the growth and proliferation of cancer cells and other disease-causing agents.
Biochemical and Physiological Effects:
2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide has been found to have several biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. It has also been found to possess antioxidant properties, which may help protect the body against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide in lab experiments is its unique chemical structure, which allows for the development of new drugs and therapies. However, one of the main limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to fully exploit its potential applications.

Future Directions

There are several future directions for the study of 2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide. One possible direction is the development of new drugs and therapies for the treatment of cancer and other diseases. Another possible direction is the study of its potential applications in the field of nanotechnology, where it may be used in the development of new materials and devices. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide involves the reaction between 3-methyl-1-(oxan-4-yl)pyrazol-4-amine and 2,3,3,3-tetrafluoropropionyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and at low temperatures.

Scientific Research Applications

2,3,3,3-tetrafluoro-N-[3-methyl-1-(oxan-4-yl)pyrazol-4-yl]propanamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess antimicrobial, antifungal, and antiviral properties. This compound has also been studied for its potential use in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.